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Compound of Interest

Compound Name: Codeine phosphate hydrate

Cat. No.: B8542146

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of codeine phosphate
hydrate solutions for use in experimental settings. The information is intended to guide
researchers in accurately preparing solutions for in vitro and in vivo studies.

Product Information

Chemical Name: Codeine Phosphate Hydrate Molecular Formula: C1sH21:NOs - HsPOa -
%H20 Molecular Weight: 406.37 g/mol Appearance: Fine, white, needle-shaped crystals or
white crystalline powder.[1]

Solubility and Stability

Codeine phosphate hydrate exhibits varying solubility in different solvents. It is crucial to
select an appropriate solvent based on the experimental design. The stability of the resulting
solution is influenced by factors such as pH, light exposure, and storage temperature.

Data Summary: Solubility of Codeine Phosphate Hydrate
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Solvent Solubility Reference
Water Freely soluble[2][3] [2][3]
Hot Water Very soluble
Ethanol Slightly soluble[2] [2]
Boiling Alcohol More soluble than in cold
alcohol
DMF 20 mg/mL [4]
DMSO 10 mg/mL [4]
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Aqueous solutions of codeine phosphate are most stable at a pH of 3.5.[5] The compound is
also sensitive to light and should be stored accordingly.[6] A 3 mg/mL solution of codeine
phosphate in an oral syrup vehicle was found to be stable for at least 98 days at 22-25°C when
protected from light.[7]

Experimental Protocols
Preparation of a 10 mg/mL Stock Solution in Water

This protocol describes the preparation of a 10 mg/mL stock solution of codeine phosphate
hydrate in sterile water. This stock solution can be further diluted to working concentrations in
appropriate physiological buffers or cell culture media.

Materials:

e Codeine Phosphate Hydrate powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Spatula
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e \ortex mixer
 Sterile filter (0.22 pm) and syringe
Procedure:

» Weighing: Accurately weigh the desired amount of codeine phosphate hydrate powder
using a calibrated analytical balance. For example, to prepare 10 mL of a 10 mg/mL solution,
weigh 100 mg of the powder.

» Dissolution: Transfer the weighed powder to a sterile conical tube. Add a portion of the sterile
water (e.g., 8 mL for a final volume of 10 mL) to the tube.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
The solution should be clear and free of particulates.

e Volume Adjustment: Add sterile water to reach the final desired volume (e.g., 10 mL).

 Sterilization: To ensure sterility for cell culture or in vivo use, filter the solution through a 0.22
um sterile syringe filter into a new sterile tube.

o Storage: Store the stock solution in amber or light-protected tubes at 2-8°C for short-term
use. For long-term storage, it is recommended to prepare aliquots and store them at -20°C.
The solid form of codeine phosphate hydrate is stable for at least 5 years when stored at
-20°C.[4]

Preparation of Working Solutions in Physiological Buffer
(e.g., PBS)

Materials:

e 10 mg/mL Codeine Phosphate Hydrate stock solution
 Sterile Phosphate Buffered Saline (PBS), pH 7.4
 Sterile conical tubes

Procedure:
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o Calculation: Determine the required concentration and volume of the working solution. For
example, to prepare 1 mL of a 100 ug/mL working solution, you will need 10 uL of the 10
mg/mL stock solution.

 Dilution: In a sterile tube, add the required volume of sterile PBS (e.g., 990 uL).

o Addition of Stock: Add the calculated volume of the codeine phosphate hydrate stock
solution (e.g., 10 pL) to the PBS.

e Mixing: Gently vortex the solution to ensure homogeneity.

o Use: The working solution is now ready for experimental use. It is recommended to prepare
fresh working solutions for each experiment to ensure accuracy and stability.

Visualizations
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing codeine phosphate hydrate solutions.
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Caption: Codeine's mechanism of action via metabolic activation.

Disclaimer: Codeine phosphate is a controlled substance. All acquisition, handling, storage,
and disposal must be in accordance with local, state, and federal regulations. This protocol is
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intended for research purposes only and should be performed by qualified personnel in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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